Cas no 1261890-16-7 (3-(4-Carboxyphenyl)picolinic acid)

• Product Name: 3-(4-Carboxyphenyl)picolinic acid
• CAS No: 1261890-16-7
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD18317342
• CID: 5177917
• Update Time: 2026-03-05

3-(4-Carboxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-CARBOXYPHENYL)PICOLINIC ACID
• 4-(carboxypyridin-3-yl)benzoic acid
• 3-(4-CARBOXYPHENYL)PYRIDINE-2-CARBOXYLIC ACID
• 3-(4-Carboxyphenyl)picolinic acid

• MDL： MFCD18317342
• Inchi： 1S/C13H9NO4/c15-12(16)9-5-3-8(4-6-9)10-2-1-7-14-11(10)13(17)18/h1-7H,(H,15,16)(H,17,18)
• InChI Key： SULNRUKIXODCMT-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CN=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Carboxyphenyl)picolinic acid

Introduction to 3-(4-Carboxyphenyl)picolinic Acid (CAS No. 1261890-16-7)

3-(4-Carboxyphenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261890-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif combining a picolinic acid core with a carboxyphenyl substituent, exhibits promising properties that make it a valuable candidate for various research applications, particularly in drug discovery and molecular biology.

The molecular structure of 3-(4-Carboxyphenyl)picolinic acid consists of a pyridine ring substituted with a carboxyl group at the 2-position and an additional phenyl ring attached at the 3-position of the pyridine ring, which is further functionalized with a carboxy group. This distinctive arrangement imparts distinct chemical and biological characteristics, making it an intriguing subject for investigation. The presence of both acidic and basic functional groups allows for diverse interactions with biological targets, which is highly relevant in the development of novel therapeutic agents.

In recent years, 3-(4-Carboxyphenyl)picolinic acid has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its role as a precursor or intermediate in the synthesis of more complex pharmacophores. The compound's ability to serve as a building block for designing molecules with enhanced binding affinity and selectivity has made it particularly appealing for the development of small-molecule inhibitors targeting various disease-related pathways.

Recent studies have highlighted the pharmacological significance of 3-(4-Carboxyphenyl)picolinic acid in modulating enzyme activity and cellular signaling. For instance, researchers have explored its interactions with metalloproteinases, which are enzymes implicated in conditions such as cancer and inflammation. The carboxyphenyl moiety provides a suitable framework for designing molecules that can selectively inhibit these enzymes without affecting other biological systems. This specificity is crucial for minimizing side effects and improving therapeutic efficacy.

Moreover, the compound has been investigated for its potential role in anti-inflammatory and antioxidant applications. The structural features of 3-(4-Carboxyphenyl)picolinic acid allow it to engage with inflammatory mediators and oxidative stress pathways, thereby contributing to the development of novel therapeutics for chronic diseases. Preliminary in vitro studies have demonstrated its ability to modulate key signaling cascades involved in inflammation, suggesting its potential as an anti-inflammatory agent.

The synthesis of 3-(4-Carboxyphenyl)picolinic acid is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. These advancements have not only facilitated laboratory-scale investigations but also paved the way for industrial-scale synthesis if further developed. The optimization of synthetic routes has been crucial in ensuring high purity and yield, which are essential for pharmaceutical applications.

In conclusion, 3-(4-Carboxyphenyl)picolinic acid (CAS No. 1261890-16-7) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and biotechnology.